3-[(2-Fluorophenoxy)methyl]benzenethiol

• IUPAC Name: 3-[(2-fluorophenoxy)methyl]benzenethiol
• InChI: InChI=1S/C13H11FOS/c14-12-6-1-2-7-13(12)15-9-10-4-3-5-11(16)8-10/h1-8,16H,9H2
• InChI Key: UGGHMNNUGVLERB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC2=CC(=CC=C2)S)F
• Molecular Formula: C13H11FOS
• Molecular Weight: 234.29 g/mol

Description

3-[(2-Fluorophenoxy)methyl]benzenethiol is a sulfur-containing aromatic compound characterized by a benzenethiol core substituted with a fluorophenoxymethyl group. The thiol (-SH) group confers reactivity typical of mercaptans, while the 2-fluorophenoxy moiety introduces steric and electronic effects. However, direct experimental data on its synthesis, physical properties, or applications are absent in the provided evidence.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 3-[(2-Fluorophenoxy)methyl]benzenethiol involves specific synthetic routes and reaction conditions. These methods typically include the use of various reagents and catalysts to achieve the desired chemical structure. The exact synthetic route can vary depending on the desired purity and yield of the compound.

Industrial Production Methods: In an industrial setting, the production of 3-[(2-Fluorophenoxy)methyl]benzenethiol may involve large-scale chemical reactions using specialized equipment. The process is optimized to ensure high efficiency and cost-effectiveness while maintaining the quality of the final product.

Chemical Reactions Analysis

Types of Reactions: 3-[(2-Fluorophenoxy)methyl]benzenethiol undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and for its application in different fields.

Common Reagents and Conditions: The common reagents used in the reactions involving 3-[(2-Fluorophenoxy)methyl]benzenethiol include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed: The major products formed from the reactions of 3-[(2-Fluorophenoxy)methyl]benzenethiol depend on the specific type of reaction and the reagents used

Scientific Research Applications

3-[(2-Fluorophenoxy)methyl]benzenethiol has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions. In biology, it may be studied for its effects on biological systems and its potential as a therapeutic agent. In medicine, 3-[(2-Fluorophenoxy)methyl]benzenethiol could be explored for its potential to treat certain diseases. In industry, it may be used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of 3-[(2-Fluorophenoxy)methyl]benzenethiol involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. Understanding the mechanism of action is crucial for developing new applications and improving existing ones.

Comparison with Similar Compounds

Key Observations :

• Molecular Weight: The fluorophenoxymethyl group increases molecular weight by ~124 g/mol compared to benzenethiol, likely reducing volatility.
• Electronic Effects: The electron-withdrawing fluorine atom in the 2-fluorophenoxy group may enhance the acidity of the thiol group relative to 3-methoxybenzenethiol, where the methoxy group is electron-donating .

Solubility and Henry’s Law Constants

• Benzenethiol : A Henry’s Law constant of 0.86 mol/(dm³·Pa) indicates moderate solubility in aqueous systems .
• 3-[(2-Fluorophenoxy)methyl]benzenethiol: The hydrophobic fluorophenoxymethyl substituent likely reduces aqueous solubility compared to benzenethiol. However, quantitative data are unavailable.